Cas no 120354-21-4 (3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one)

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused benzothienopyrimidinone core. Its structure incorporates both thiophene and pyrimidine moieties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of an amino group at the 3-position enhances its reactivity, facilitating further functionalization. This compound exhibits potential as a building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its rigid, polycyclic framework contributes to stability and selective binding properties. The dimethyl and tetrahydro modifications further influence its solubility and pharmacokinetic profile, broadening its applicability in medicinal chemistry.

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one structure

120354-21-4 structure

Product Name:3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one

CAS No:120354-21-4

MF:C₁₂H₁₅N₃OS

MW:249.33200097084

MDL:MFCD01140890

CID:1076761

PubChem ID:3078207

Update Time:2025-06-08

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
- [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6,7,8-tetrahydro-2,7-dimethyl-
- 3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- T0513-8558
- BRN 5958703
- Oprea1_125412
- Oprea1_031247
- 3-amino-2,7-dimethyl-5,6,7,8-tetrahydrobenzothiopheno[3,2-e]pyrimidin-4-one
- 5,6,7,8-Tetrahydro-3-amino-2,7-dimethylbenzothieno(2,3-d)pyrimidin-4(3H)-one
- 3-amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[3,2-e]pyrimidin-4-one
- Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2,7-dimethyl-
- BAS 00727695
- 4-AMINO-5,11-DIMETHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-3-ONE
- 3-amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
- Z56884933
- STK349056
- 120354-21-4
- BBL037397
- VS-14126
- ALBB-001819
- DTXSID60923347
- AKOS000308137
- AKOS005170730
- 3-amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- CS-0283268
- MFCD01140890
- 3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one
- MDL： MFCD01140890
- Inchi： 1S/C12H15N3OS/c1-6-3-4-8-9(5-6)17-11-10(8)12(16)15(13)7(2)14-11/h6H,3-5,13H2,1-2H3
- InChI Key： CRMSMSNBTURPKP-UHFFFAOYSA-N
- SMILES： S1C2=C(C(N(C(C)=N2)N)=O)C2=C1CC(C)CC2

Computed Properties

Exact Mass: 249.09375
Monoisotopic Mass: 249.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.9A^2
XLogP3: 1.8

Experimental Properties

Density: 1.53
Boiling Point: 467.6°C at 760 mmHg
Flash Point: 236.6°C
Refractive Index: 1.767
PSA: 58.69

3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-1benzothieno2,3-dpyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A016030-100mg	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		100mg	$ 185.00	2022-06-08
TRC	A016030-250mg	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		250mg	$ 380.00	2022-06-08
TRC	A016030-500mg	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		500mg	$ 600.00	2022-06-08
abcr	AB404739-500 mg	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		500MG	€313.80	2023-01-22
abcr	AB404739-1 g	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		1 g	€406.00	2023-07-19
abcr	AB404739-5 g	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		5 g	€1,074.00	2023-07-19
Chemenu	CM113779-1g	3-amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4	95%	1g	$***	2023-04-03
Matrix Scientific	029062-500mg	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	120354-21-4		500mg	$189.00	2023-09-06
abcr	AB404739-500mg	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one; .	120354-21-4		500mg	€333.00	2025-04-22
abcr	AB404739-1g	3-Amino-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one; .	120354-21-4		1g	€397.00	2025-04-22